Cas no 126766-61-8 (1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI))
126766-61-8 structure
Product Name:1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI)
CAS No:126766-61-8
MF:C7H14N2O3
MW:174.197661876678
CID:855840
Update Time:2025-04-19
1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI)
- METHYL (3S)-3-(HYDROXYMETHYL)PIPERAZINE-1-CARBOXYLATE
- (S)-methyl 3-(hydroxymethyl)-1-piperazinecarboxylate
- AG-D-56067
- CTK4B5336
-
- Inchi: 1S/C7H14N2O3/c1-12-7(11)9-3-2-8-6(4-9)5-10/h6,8,10H,2-5H2,1H3/t6-/m0/s1
- InChI Key: URRJXZRIRRSAAC-LURJTMIESA-N
- SMILES: N1(C(OC)=O)CCN[C@H](CO)C1
Computed Properties
- Exact Mass: 174.10000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.1
Experimental Properties
- PSA: 61.80000
- LogP: -0.71440
1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI) Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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